Cas no 87740-23-6 (Benzenamine, 3-chloro-4-[(phenylthio)methyl]-)

• Product Name: Benzenamine, 3-chloro-4-[(phenylthio)methyl]-
• CAS No: 87740-23-6
• MF: C₁₃H₁₂ClNS
• MW: 249.759080886841
• CID: 652846
• PubChem ID: 61967607
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(phenylthio)methyl]-
• 3-chloro-4-(phenylsulfanylmethyl)aniline
• DTXSID60734293
• 3-Chloro-4-[(phenylsulfanyl)methyl]aniline
• 87740-23-6
• AKOS011242327

• Inchi： 1S/C13H12ClNS/c14-13-8-11(15)7-6-10(13)9-16-12-4-2-1-3-5-12/h1-8H,9,15H2
• InChI Key： WGMJRJJKWCZYFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 249.0378983g/mol
• Monoisotopic Mass: 249.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.3Ų